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Compound of Interest

Compound Name: Acrinathrin

Cat. No.: B052264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the inter-laboratory validation of analytical

methods for Acrinathrin residues. Due to the limited availability of publicly accessible, detailed

inter-laboratory study data specifically for Acrinathrin, this document presents a comparative

analysis based on validation data from collaborative studies on pyrethroid pesticides, the

chemical class to which Acrinathrin belongs. The methodologies and performance data

presented are representative of the expected performance for Acrinathrin residue analysis

and serve as a valuable resource for laboratories seeking to validate their own methods.

Data Presentation: Performance of Pyrethroid
Residue Analysis in Inter-Laboratory Studies
The following tables summarize the quantitative data from two key inter-laboratory studies on

the analysis of pyrethroid residues in various food matrices. These studies provide a robust

indication of the repeatability and reproducibility that can be expected when analyzing for

residues of pyrethroids like Acrinathrin.

Table 1: Inter-Laboratory Validation of a Gas Chromatographic Method for Pyrethroid

Pesticides in Animal Products

This table is adapted from the collaborative study by Bordet, F. et al. (2002) which validated a

method for 21 organochlorine and 6 pyrethroid pesticides. The data for the pyrethroids are
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presented below.

Matrix
Spiking Level
(ng/g)

Repeatability
(RSDr) %

Reproducibility
(RSDR) %

Milk 26 - 45 1.5 - 6.8 33 - 50

Eggs 4 - 27 3 - 39 29 - 59

Fish 31 - 67 4.5 - 12.2 31 - 57

Beef Fat 19 - 127 7 - 13 30 - 62

Data sourced from an interlaboratory study involving 17 laboratories in France.[1]

Table 2: Inter-Laboratory Study of Multiresidue Pyrethroids in Agricultural Products by GC-MS

This table is derived from the collaborative study by Fan, Y. et al. (2000) which involved 13

laboratories analyzing for 8 pyrethroid residues.

Matrix
Spiking Level
(mg/kg)

Average Recovery
(%)

Reproducibility
(RSDR) %

Wheat 0.105 - 1.909 91.8 - 100.2 6.46 - 17.74

Oranges 0.095 - 1.909 88.1 - 100.6 5.94 - 18.13

Tomatoes 0.105 - 0.954 88.2 - 101.5 5.59 - 10.48

This study demonstrates that GC-MS is an effective confirmation tool with sufficient sensitivity

for pyrethroid residue analysis.[2][3]

Experimental Protocols
The following are detailed methodologies from the cited inter-laboratory studies. These

protocols provide a foundation for laboratories to establish and validate their own methods for

Acrinathrin residue analysis.
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Protocol 1: Gas Chromatographic Method for Pyrethroid
Pesticides in Animal Products
This method is an extension of the European standard NF-EN-1528 and incorporates solid-

phase extraction (SPE) for cleanup.[1]

Extraction: Cryogenic extraction is performed on the sample.

Cleanup: A two-stage solid-phase extraction (SPE) cleanup is employed:

The extract is first passed through a C18 SPE cartridge.

The eluate from the C18 cartridge is then passed through a Florisil SPE cartridge.

Analysis: The purified extract is injected into a gas chromatograph (GC) equipped with an

electron capture detector (ECD) for the measurement of residues.

Protocol 2: Multiresidue Pyrethroids in Agricultural
Products by Gas Chromatography-Mass Spectrometry
(GC-MS)
This method was developed for the identification and quantification of eight pyrethroid residues

in various agricultural products.[2][3]

Sample Preparation: The specific sample preparation steps for wheat, oranges, and

tomatoes are detailed in the original publication. Generally, this involves homogenization and

extraction with an organic solvent.

Analysis: The extracts are analyzed by gas chromatography-mass spectrometry (GC-MS).

The use of GC-MS provides not only quantification but also effective confirmation of the

pyrethroid residues.[2][3] The study highlights that the sensitivity of GC-MS is sufficient for

determining residues at the maximum residue limits prescribed by FAO/WHO and its

selectivity is superior to GC-ECD.[2][3]
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The following diagrams illustrate the typical workflows for the inter-laboratory validation of

Acrinathrin residue analysis.

Caption: Experimental workflow for an inter-laboratory validation study.
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Caption: Logical relationship of method validation components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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